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Compound of Interest

Compound Name: Strontium isopropoxide

Cat. No.: B1588740

An In-depth Overview of its Physicochemical Properties, Synthesis, and Potential Applications

Abstract

Strontium isopropoxide, with the chemical formula Sr(OCH(CHs)2)2, is an alkaline earth
metal alkoxide that presents as a white, crystalline powder.[1][2][3] It is recognized for its high
reactivity, particularly its sensitivity to air and moisture, and its utility as a catalyst. This
technical guide provides a detailed examination of the physical and chemical properties of
strontium isopropoxide, outlines plausible experimental protocols for its synthesis and
characterization, and explores its potential applications, with a focus on the interests of
researchers, scientists, and professionals in drug development. All quantitative data are
summarized in structured tables for clarity and comparative analysis.

Core Properties and Physical Data

Strontium isopropoxide is a flammable and self-heating solid, necessitating careful handling
and storage under inert conditions.[4] Its core identifiers and physical properties are
summarized in the tables below.

Table 1: Core Identifiers for Strontium Isopropoxide
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Identifier Value Reference

Chemical Name Strontium diisopropoxide [5]

Strontium(2+) bis(propan-2-

Synonyms olate) [6]
CAS Number 88863-33-6 [6]
Chemical Formula Sr(OCH(CHs)z2)2 [1]
Molecular Weight 205.79 g/mol [11[7]
Appearance Crystalline Powder [1112][3]

Table 2: Physical Properties of Strontium Isopropoxide

Property Value Reference
Melting Point 130°C (decomposes) [819]
Boiling Point Not available

Density Not available

Solubility Soluble in isopropanol [819]
Reacts with water [10][11][12]

Chemical Properties and Reactivity

Strontium isopropoxide is a highly reactive compound. Its chemical behavior is largely
dictated by the polarized strontium-oxygen bond, which makes the isopropoxide groups
susceptible to protonolysis.

e Reactivity with Water (Hydrolysis): Strontium isopropoxide reacts readily with water in a
hydrolysis reaction to form strontium hydroxide and isopropanol. This reactivity necessitates
that all handling and storage of the compound be conducted under strictly anhydrous
conditions. The reaction is as follows: Sr(OCH(CHs)2)2 + 2H20 - Sr(OH)2 + 2HOCH(CH3s)2
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» Reactivity with Air: The compound is sensitive to air.[9] Strontium metal itself reacts with air,
and especially upon ignition, to form strontium oxide (SrO) and strontium nitride (SraNz).[11]
While strontium isopropoxide is not pyrophoric in the strictest sense, it is classified as a
self-heating and flammable solid.[4]

o Thermal Decomposition: Strontium isopropoxide decomposes upon heating to its melting
point of 130°C.[8][9] The thermal decomposition of metal alkoxides typically proceeds
through complex mechanisms that can yield metal oxides, hydrocarbons, and alcohols. For
strontium isopropoxide, the likely primary solid product of thermal decomposition at
elevated temperatures is strontium oxide (SrO).

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of strontium
isopropoxide are not extensively reported in peer-reviewed literature, likely due to its
commercial availability.[13][14] However, based on general synthetic routes for metal alkoxides,
plausible methods can be outlined.

Synthesis of Strontium Isopropoxide

A common method for the synthesis of alkaline earth metal alkoxides is the direct reaction of
the metal with the corresponding alcohol.

Objective: To synthesize strontium isopropoxide from strontium metal and anhydrous
isopropanol.

Materials:

Strontium metal

Anhydrous isopropanol

Anhydrous toluene (as a solvent)

Inert atmosphere glovebox or Schlenk line apparatus

Reflux condenser and heating mantle
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e Cannula and filtration apparatus
Methodology:

e Under an inert atmosphere (e.g., argon or nitrogen), a reaction flask equipped with a reflux
condenser is charged with strontium metal turnings.

e Anhydrous toluene is added to the flask, followed by the slow, dropwise addition of
anhydrous isopropanol.

e The reaction mixture is heated to reflux with vigorous stirring. The reaction progress can be
monitored by the consumption of the strontium metal.

o Upon completion of the reaction, the mixture is cooled to room temperature.

e The resulting solution is filtered via cannula to remove any unreacted strontium or solid
impurities.

e The solvent and excess isopropanol are removed under reduced pressure to yield strontium
isopropoxide as a solid product.

e The product should be stored under an inert atmosphere.

Synthesis of Strontium Isopropoxide

Anhydrous Isopropanol
I
—
Strontium Metal

Reaction in Anhydrous Toluene (Reflux) g Filtration mam Solvent Evaporation s
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Caption: Workflow for the synthesis of Strontium Isopropoxide.

Characterization of Strontium Isopropoxide
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The synthesized strontium isopropoxide can be characterized using various spectroscopic
and analytical techniques to confirm its identity and purity.

Obijective: To identify the characteristic functional groups in strontium isopropoxide.
Methodology:

e The solid sample is prepared for analysis, typically by creating a KBr pellet or as a Nujol
mull, ensuring minimal exposure to air and moisture.

e The FTIR spectrum is recorded over a range of 4000-400 cm~1,[8]

e The resulting spectrum is analyzed for characteristic absorption bands. Expected peaks
would include C-H stretching and bending vibrations from the isopropyl groups, and Sr-O
stretching vibrations at lower wavenumbers.

Objective: To elucidate the structure of strontium isopropoxide in solution.
Methodology:

o A sample of strontium isopropoxide is dissolved in a suitable deuterated solvent (e.g.,
deuterated toluene or benzene) in an NMR tube under an inert atmosphere.

e 1H and 3C NMR spectra are acquired.

e The *H NMR spectrum is expected to show signals corresponding to the methine and methyl
protons of the isopropoxide ligand. The 3C NMR spectrum will show signals for the
corresponding carbon atoms. The chemical shifts and coupling patterns can confirm the
structure.

Objective: To determine the crystalline structure of solid strontium isopropoxide.
Methodology:

o A powdered sample of strontium isopropoxide is mounted on a sample holder. To prevent
degradation from air and moisture, a sealed, inert atmosphere sample holder may be used.

e The XRD pattern is collected by scanning a range of 26 angles.
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» The resulting diffractogram, with its characteristic peaks at specific 20 values, can be used to
identify the crystalline phase and determine lattice parameters.[6]

Characterization Workflow
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Caption: General workflow for the characterization of Strontium Isopropoxide.

Applications in Drug Development

While strontium salts, such as strontium ranelate, have been investigated for the treatment of
osteoporosis due to strontium's ability to promote bone formation and inhibit bone resorption,
the direct application of strontium isopropoxide in drug formulations is not established.[3]
However, its properties as a metal alkoxide suggest potential utility as a precursor in the
synthesis of strontium-containing nanomaterials for drug delivery applications.

Metal alkoxides are commonly used in the sol-gel process to create metal oxide nanopatrticles.
These nanoparticles can be engineered to encapsulate or be conjugated with therapeutic
agents for targeted drug delivery. The high reactivity and hydrolysis of strontium
isopropoxide could be harnessed to produce strontium oxide or strontium-doped
nanoparticles with controlled size and morphology. These nanopatrticles could potentially be
used in bone-targeted drug delivery systems, leveraging strontium's known effects on bone
cells.
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Potential Application in Drug Delivery System Synthesis
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Caption: Conceptual workflow for creating a drug delivery system using Strontium
Isopropoxide.

Safety and Handling

Strontium isopropoxide is classified as a flammable solid (Hazard Class 4.2), is self-heating,
and causes severe skin burns and eye damage.[4][9] It should be handled in a well-ventilated
area, preferably in a glovebox or under an inert atmosphere, by trained personnel wearing
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat.[4] It should be stored in a tightly sealed container in a cool, dry, and well-ventilated place
away from sources of ignition and moisture.

Conclusion

Strontium isopropoxide is a reactive alkaline earth metal alkoxide with defined physical and
chemical properties. While its direct therapeutic applications are not currently documented, its
role as a precursor in materials science, particularly in the synthesis of strontium-containing
nanoparticles via the sol-gel process, presents a promising avenue for the development of
novel drug delivery systems, especially for bone-related therapies. Further research into the
controlled synthesis of such nanoparticles using strontium isopropoxide and their
subsequent biological evaluation is warranted to fully explore their potential in the
pharmaceutical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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